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Compound of Interest

Compound Name: BARDAC 208M

CAS No.: 107028-70-6

Cat. No.: B1167727

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of BARDAC 208M, a fifth-

generation quaternary ammonium compound (QAC) blend, and its application in standardized

disinfectant efficacy testing. The included protocols are based on established AOAC

International and European Norms (EN) standards to guide researchers in evaluating the

bactericidal, fungicidal, and virucidal properties of disinfectant formulations containing

BARDAC 208M.

Introduction to BARDAC 208M
BARDAC 208M is a concentrated antimicrobial raw material that is a synergistic blend of alkyl

dimethyl benzyl ammonium chloride and dialkyl dimethyl ammonium chlorides.[1][2] This

combination of twin-chain and single-chain QACs results in a broad-spectrum disinfectant with

high efficacy against a wide range of microorganisms, including bacteria, fungi, and enveloped

viruses.[3][4] Its "fifth-generation" designation signifies its enhanced performance in the

presence of organic soil and hard water, making it a robust active ingredient for disinfectants

used in various settings such as healthcare, institutional, and industrial applications.[4][5]
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Chemical Composition of BARDAC 208M:

Component Percentage

Alkyl (C12-16) dimethyl benzyl ammonium

chloride
32%

Octyl decyl dimethyl ammonium chloride 24%

Dioctyl dimethyl ammonium chloride 9.6%

Didecyl dimethyl ammonium chloride 14.4%

Total Active Ingredients 80%

Inert Ingredients (Ethanol, Water) 20%

Mechanism of Action
The antimicrobial activity of BARDAC 208M is primarily due to the cationic nature of the

quaternary ammonium compounds. These positively charged molecules interact with the

negatively charged components of microbial cell membranes, such as phospholipids and

proteins. This interaction leads to the disruption of the cell membrane's integrity, causing

leakage of essential intracellular components and ultimately leading to cell death.

BARDAC 208M
(Cationic Quaternary

Ammonium Compounds)

Microbial Cell Membrane
(Negatively Charged)

Electrostatic
Interaction Membrane Disruption Leakage of Intracellular

Components Cell Death

Click to download full resolution via product page

Mechanism of action for BARDAC 208M.

Application in Standardized Efficacy Testing
The efficacy of disinfectants containing BARDAC 208M must be validated using standardized

methods to meet regulatory requirements, such as those set by the U.S. Environmental

Protection Agency (EPA) and the European Chemicals Agency (ECHA).[2][6] The most
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common standards for this purpose are those published by AOAC International and the

European Committee for Standardization (CEN).

AOAC International Standards
The AOAC Use-Dilution Test is a carrier-based method used to determine the bactericidal

efficacy of liquid disinfectants on hard, non-porous surfaces.[7][8]

Representative Bactericidal Efficacy Data (AOAC 955.15 & 964.02):

The following table illustrates the expected performance of a disinfectant formulated with

BARDAC 208M. Note: This data is representative of fifth-generation QAC disinfectants and

should be confirmed by specific testing of the final formulation.

Test
Organism

Inoculum
Level
(CFU/carrier
)

Contact
Time
(minutes)

Soiling
Required
Pass Rate

Expected
Result with
BARDAC
208M
Formulation

Staphylococc

us aureus

(ATCC 6538)

≥1.0 x 10^4 10

5% Fetal

Bovine

Serum

≥57 out of 60

carriers show

no growth

Pass

Pseudomona

s aeruginosa

(ATCC

15442)

≥1.0 x 10^4 10

5% Fetal

Bovine

Serum

≥54 out of 60

carriers show

no growth

Pass

Salmonella

enterica

(ATCC

10708)

≥1.0 x 10^4 10

5% Fetal

Bovine

Serum

≥59 out of 60

carriers show

no growth

Pass

European Norms (EN)
European standards for disinfectant testing are comprehensive and include suspension tests,

quantitative carrier tests, and surface tests to evaluate bactericidal, fungicidal, yeasticidal, and
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virucidal activity.

This test evaluates the bactericidal activity of a disinfectant in suspension, simulating

conditions of use in food, industrial, domestic, and institutional areas.[9][10]

Representative Bactericidal Efficacy Data (EN 1276):

Test Organism
Contact Time
(minutes)

Soiling
Condition

Required Log
Reduction

Expected Log
Reduction with
BARDAC 208M
Formulation

Pseudomonas

aeruginosa

(ATCC 15442)

5
Clean (0.3 g/L

BSA)
≥ 5 > 5

Escherichia coli

(ATCC 10536)
5

Clean (0.3 g/L

BSA)
≥ 5 > 5

Staphylococcus

aureus (ATCC

6538)

5
Dirty (3.0 g/L

BSA)
≥ 5 > 5

Enterococcus

hirae (ATCC

10541)

5
Dirty (3.0 g/L

BSA)
≥ 5 > 5

This standard assesses the efficacy of disinfectants on a hard, non-porous surface without

mechanical action.[11][12][13]

Representative Fungicidal Efficacy Data (EN 13697):
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Test Organism
Contact Time
(minutes)

Soiling
Condition

Required Log
Reduction

Expected Log
Reduction with
BARDAC 208M
Formulation

Aspergillus

brasiliensis

(ATCC 16404)

15
Dirty (3.0 g/L

BSA)
≥ 3 > 3

Candida albicans

(ATCC 10231)
15

Dirty (3.0 g/L

BSA)
≥ 3 > 3

Disinfectants formulated with BARDAC 208M demonstrate efficacy against enveloped viruses.

[14] Testing is typically performed according to standards such as EN 14476.

Representative Virucidal Efficacy Data (EN 14476):

Virus Type
Surrogate
Virus

Contact
Time
(minutes)

Soiling
Condition

Required
Log
Reduction

Expected
Log
Reduction
with
BARDAC
208M
Formulation

Enveloped

Viruses
Vaccinia virus 5

Clean (0.3

g/L BSA)
≥ 4 > 4

Experimental Protocols
The following are detailed protocols for key disinfectant efficacy tests.

AOAC Use-Dilution Test (Bactericidal)
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Preparation

Testing

Analysis

Prepare 48h broth culture
of test organism

Inoculate 60 stainless steel
carriers with culture

Dry carriers in incubator

Prepare use-dilution of
BARDAC 208M formulation

Immerse each carrier in 10 mL
of disinfectant for 10 min

Transfer each carrier to
neutralizer broth

Incubate neutralized
carriers for 48h

Observe for turbidity
(bacterial growth)

Count number of tubes
with growth

Click to download full resolution via product page

AOAC Use-Dilution Test Workflow.
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Methodology:

Culture Preparation: Prepare a 48-hour broth culture of the test organism (e.g.,

Staphylococcus aureus ATCC 6538).

Carrier Inoculation: Aseptically place 60 sterile stainless-steel penicylinders into the bacterial

culture for 15 minutes.

Carrier Drying: Remove the carriers and dry them in a sterile petri dish in an incubator at

37°C for 40 minutes.

Disinfectant Exposure: Prepare the desired use-dilution of the disinfectant formulation

containing BARDAC 208M. Place 10 mL of the disinfectant into 60 sterile test tubes.

Immerse one dried, contaminated carrier into each tube for the specified contact time

(typically 10 minutes) at 20°C.

Neutralization and Incubation: After the contact time, transfer each carrier to a separate tube

containing a suitable neutralizer broth. Incubate the tubes at 37°C for 48 hours.

Results: Observe each tube for turbidity, which indicates bacterial growth. The number of

tubes showing no growth is recorded. The disinfectant passes if the number of "no growth"

tubes meets the standard's requirement for the specific test organism.[8]

EN 1276 Quantitative Suspension Test (Bactericidal)
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Prepare a standardized suspension
of the test organism

Add interfering substance
(e.g., BSA for soiling)

Mix 1 part organism suspension,
1 part soiling, and 8 parts

disinfectant

Allow contact for specified time
(e.g., 5 minutes) at 20°C

Take an aliquot and add to
neutralizer

Plate serial dilutions of the
neutralized sample

Incubate plates for 24-48h

Count colony-forming units (CFU)

Calculate log reduction

Click to download full resolution via product page

EN 1276 Suspension Test Workflow.
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Methodology:

Test Suspension: Prepare a standardized suspension of the test bacteria (e.g.,

Pseudomonas aeruginosa ATCC 15442).

Test Conditions: The test is conducted at 20°C. An interfering substance (soiling) is added to

simulate practical conditions. "Clean" conditions use 0.3 g/L bovine serum albumin (BSA),

while "dirty" conditions use 3.0 g/L BSA.

Procedure: A mixture is prepared containing 1 part bacterial suspension, 1 part interfering

substance, and 8 parts of the disinfectant solution at the test concentration. A control is

prepared with water instead of the disinfectant.

Contact Time: The mixture is maintained for the specified contact time (e.g., 5 minutes).

Neutralization and Plating: After the contact time, a sample is transferred to a validated

neutralizer. Serial dilutions are then plated on a suitable agar medium.

Incubation and Counting: Plates are incubated, and the resulting colonies are counted.

Log Reduction Calculation: The log reduction is calculated by comparing the number of

surviving bacteria in the disinfectant sample to the control sample. A log reduction of ≥ 5 is

required for a pass.[9]

EN 13697 Quantitative Surface Test
(Bactericidal/Fungicidal)
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Prepare a suspension of the
test organism with soiling

Inoculate a stainless steel
surface and dry

Apply the disinfectant to the
dried inoculum

Allow contact for specified time
(e.g., 15 minutes) at 20°C

Transfer the surface to a
neutralizer solution

Plate serial dilutions of the
neutralized sample

Incubate plates

Count surviving colonies

Calculate log reduction

Click to download full resolution via product page

EN 13697 Surface Test Workflow.
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Methodology:

Inoculum Preparation: A suspension of the test organism (e.g., Aspergillus brasiliensis ATCC

16404) is prepared with the appropriate interfering substance.

Surface Inoculation: A defined volume of the inoculum is spread onto a stainless-steel

surface and allowed to dry, forming a microbial film.

Disinfectant Application: The test disinfectant is applied to the dried film, ensuring complete

coverage.

Contact Time: The surface is left for the specified contact time (e.g., 15 minutes) at the test

temperature (e.g., 20°C).

Neutralization and Recovery: The surface is transferred to a validated neutralizer, and

microorganisms are recovered from the surface.

Enumeration: The number of surviving microorganisms is determined by plating serial

dilutions.

Log Reduction Calculation: The log reduction is calculated by comparing the number of

survivors to a control surface treated with water. A log reduction of ≥ 4 for bacteria and ≥ 3 for

fungi is required to pass.[12]

Conclusion
BARDAC 208M is a versatile and effective active ingredient for the formulation of high-

performance disinfectants. Its broad-spectrum antimicrobial activity, coupled with its resilience

in challenging environmental conditions, makes it suitable for a wide array of applications. The

protocols and representative data provided in these application notes serve as a guide for

researchers and formulators to effectively evaluate and validate the efficacy of their disinfectant

products according to internationally recognized standards. It is imperative that all testing is

conducted in a qualified laboratory and that the specific requirements of the relevant regulatory

bodies are followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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